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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of RS102895 hydrochloride, a potent and selective CCR2 chemokine receptor
antagonist. Adherence to these protocols is crucial for minimizing risks and maintaining a safe
research environment.

The primary and mandatory route for the disposal of RS102895 hydrochloride is through a
licensed hazardous waste disposal service, coordinated via your institution's Environmental
Health and Safety (EHS) department. Under no circumstances should this compound, its
solutions, or contaminated materials be disposed of down the drain or in regular trash.[1][2][3]

Pre-Disposal Handling and Storage

Proper management of RS102895 hydrochloride from purchase to disposal is essential.[4]
Before beginning the disposal process, it is critical to consult the compound's Safety Data
Sheet (SDS), which is available from suppliers such as MedChemExpress, Tocris, and Abcam.
[5][6] Always wear appropriate Personal Protective Equipment (PPE), including a lab coat,
safety glasses, and chemical-resistant gloves, when handling the compound.[7][8]

To prevent degradation and ensure stability before disposal, store RS102895 hydrochloride
under desiccating conditions at room temperature for short-term storage or as recommended
by the supplier for long-term storage.[6]
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Quantitative Data Summary

The following table summarizes key quantitative data for RS102895 hydrochloride relevant to
its handling and preparation for disposal.

Property Data Source
Molecular Weight 426.86 g/mol [6]
Purity >98% (HPLC) [6]
Solubility in DMSO 32.01 mg/mL (75 mM) [6]

-80°C for 6 months; -20°C for 1
Long-Term Storage (Stock

) month (sealed, away from [5]
Solution) _
moisture)
ICs0 (CCR2b) 0.36 uM (360 nM) [5][6]

Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the safe segregation and disposal of RS102895
hydrochloride and associated waste materials.

Step 1: Waste Segregation

Proper segregation is the first step in the disposal process. Never mix incompatible waste
streams.[2]

e Solid Waste:

o Collect unused or expired RS102895 hydrochloride powder, preferably in its original
container.

o All single-use, contaminated materials, including weighing papers, pipette tips, vials, and
gloves, must be collected in a designated, sealable, and clearly labeled hazardous waste
container.[3][8]

e Liquid Waste:
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o Solutions containing RS102895 hydrochloride should be collected in a separate, sealed,
and leak-proof hazardous waste container that is chemically compatible with the solvent
used (e.g., DMSO).[2][3]

o The first rinse of any emptied container that held the compound must also be collected as
hazardous waste.[2]

o Empty Containers:

o Thoroughly rinse all emptied chemical containers. The first rinseate is considered
hazardous and must be collected for disposal.[2]

o After thorough rinsing and air-drying, obliterate or remove the original label before
disposing of the container as non-hazardous glass or plastic waste, in accordance with
institutional policy.[2]

Step 2: Container Labeling

Accurate and clear labeling of waste is a critical compliance and safety measure.[1] All
hazardous waste containers must be clearly labeled with the following information:

The words "Hazardous Waste".[8]

e The full chemical name: "RS102895 hydrochloride". Avoid using abbreviations or formulas.

[1]
e List all constituents, including solvents, and their approximate concentrations.[1]
e The primary hazard(s) associated with the compound (e.g., "Toxic," "Irritant").
e The accumulation start date.[1]

e The name and contact information of the principal investigator or laboratory.

Step 3: Waste Storage

Store all sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated area.[8] This location should be away from general laboratory traffic and equipped
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with secondary containment to manage potential spills.[2][3]

Step 4: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste contractor to schedule a pickup for the waste.[3][4] You will need to provide
them with a completed hazardous waste manifest or collection request form, accurately
describing the contents of the containers.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of RS102895
hydrochloride.
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Figure 1: Disposal Workflow for RS102895 Hydrochloride
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Caption: Disposal workflow for RS102895 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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